Cas no 894021-00-2 (4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide)

• Product Name: 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide
• CAS No: 894021-00-2
• MF: C₂₅H₃₀N₄O₅
• MW: 466.529506206512
• CID: 5516712
• Update Time: 2025-05-18

4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide, 4-(1,3-benzodioxol-5-ylmethyl)-N-[1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinyl]-
• 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide

• Inchi： 1S/C25H30N4O5/c1-2-32-21-6-4-20(5-7-21)29-16-19(14-24(29)30)26-25(31)28-11-9-27(10-12-28)15-18-3-8-22-23(13-18)34-17-33-22/h3-8,13,19H,2,9-12,14-17H2,1H3,(H,26,31)
• InChI Key： VHRFEMNIDFMTQJ-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=C(OCC)C=C3)C2)=O)CCN(CC2=CC=C3OCOC3=C2)CC1

Additional information on 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide

4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide: A Comprehensive Overview

The compound with CAS No. 894021-00-2, known as 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive study in recent scientific literature.

Structural Analysis: The molecule consists of several key functional groups that contribute to its pharmacological properties. The benzodioxole moiety, a derivative of benzene with two oxygen atoms in a cyclic structure, is known for its stability and ability to participate in hydrogen bonding. This feature enhances the compound's solubility and bioavailability, which are critical for drug delivery systems. Additionally, the piperazine ring, a six-membered amine-containing structure, is a common scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors.

Biological Activity: Recent studies have highlighted the compound's potential as a modulator of various cellular pathways. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. The 4-(ethoxyphenyl) group within the molecule plays a crucial role in enhancing its selectivity towards specific biological targets, thereby reducing off-target effects and improving therapeutic efficacy.

Synthesis and Optimization: The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed strategies such as Suzuki coupling and Stille coupling to construct the complex heterocyclic frameworks present in the molecule. Optimization studies have focused on improving the yield and purity of the final product, ensuring that it meets the rigorous standards required for preclinical testing.

Therapeutic Applications: Given its unique combination of structural features and biological activities, this compound holds promise in several therapeutic areas. Preclinical data suggest that it may be effective in treating conditions such as neurodegenerative diseases, inflammatory disorders, and certain types of cancer. Ongoing clinical trials are exploring its safety profile and pharmacokinetics in human subjects, with early results indicating favorable tolerability.

Future Directions: As research on this compound continues to advance, there is growing interest in exploring its potential for combination therapies and drug delivery systems. Scientists are also investigating methods to further optimize its pharmacokinetic properties, such as increasing its half-life or improving its ability to cross cellular membranes. These efforts are expected to pave the way for the development of next-generation therapeutics based on this promising molecule.

In conclusion, 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(4 ethoxyphenyl)-5 oxopyrrolidin 3 ylpiperazine 1 carboxamide (CAS No. 894021 00 2) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a key player in the ongoing quest for innovative therapeutic solutions.